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Compound of Interest

Compound Name: 2-Chloro-6-methoxybenzaldehyde

Cat. No.: B1589374

2-Chloro-6-methoxybenzaldehyde is an aromatic aldehyde whose utility in modern synthetic
chemistry is significant. Its substituted benzene ring, featuring both a chloro and a methoxy
group, provides a versatile scaffold for building more complex molecular architectures.[1] In the
pharmaceutical and agrochemical sectors, it serves as a critical intermediate, a foundational
piece in the synthesis of novel therapeutic agents, particularly anti-inflammatory and analgesic
compounds, as well as dyes and other fine chemicals.[1] The reactivity endowed by its
functional groups makes it a valuable precursor for creating biologically active molecules.[1]

However, the very reactivity that makes this compound a valuable synthetic building block also
necessitates a thorough understanding of its potential hazards. This guide provides a
comprehensive overview of the safety and handling precautions for 2-Chloro-6-
methoxybenzaldehyde, grounded in established safety data and protocols. It is designed to
empower researchers to work confidently and safely, mitigating risks while harnessing the
compound's full synthetic potential.

Hazard Identification and Risk Profile

Understanding the specific hazards associated with a chemical is the cornerstone of laboratory
safety. 2-Chloro-6-methoxybenzaldehyde is classified as hazardous under the Globally
Harmonized System (GHS) of Classification and Labelling of Chemicals. The primary risks are
associated with irritation and acute toxicity if ingested.

GHS Hazard Classification
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The compound is consistently identified with the following hazard statements:

H315: Causes skin irritation.[2][3][4]

H319: Causes serious eye irritation.[2][3][4]

H335: May cause respiratory irritation.[2][3][4]

H302: Harmful if swallowed.[3][5]

These classifications are represented by the GHSO07 pictogram, an exclamation mark, which
signals that the substance may cause less severe health effects but still requires careful
handling.[4][5]

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o

Irritation irritation

Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o

(Single Exposure) irritation

Data sourced from PubChem and various supplier Safety Data Sheets.[3][4]

The causality behind these classifications lies in the chemical's ability to interact with biological
tissues. As an aldehyde, it can react with proteins and other biomolecules, leading to the
observed irritant effects on the skin, eyes, and respiratory tract upon direct contact or
inhalation.

Exposure Control and Personal Protective
Equipment (PPE)

A self-validating safety protocol relies on a multi-layered approach to exposure control,
combining engineering controls with rigorous PPE protocols.
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Engineering Controls: The First Line of Defense

The primary engineering control for handling 2-Chloro-6-methoxybenzaldehyde, which is a
solid that can form dust, is to ensure adequate ventilation.[6][7]

e Fume Hood: All weighing and handling of the solid compound should be performed within a
certified chemical fume hood.[2] This contains any dust or vapors, preventing inhalation.

o Ventilation Systems: The laboratory should be equipped with a general ventilation system
that ensures a sufficient number of air changes per hour, preventing the accumulation of
airborne contaminants.[6]

o Emergency Equipment: Eyewash stations and safety showers must be readily accessible
and in close proximity to the workstation where the chemical is handled.[6]

Personal Protective Equipment (PPE): The Essential
Barrier

The selection of PPE must be based on a thorough risk assessment of the procedures being
performed. The following are mandatory when handling 2-Chloro-6-methoxybenzaldehyde:

o Eye and Face Protection: Wear chemical safety goggles that conform to OSHA's 29 CFR
1910.133 or European Standard EN166 standards.[8] A face shield may be required for
procedures with a high risk of splashing.

e Skin Protection:

o Gloves: Wear compatible, chemical-resistant gloves.[4][7] Nitrile gloves are a common
choice, but it is crucial to check the manufacturer's permeation and breakthrough time
data for the specific glove material. Always inspect gloves for damage before use and
employ proper removal techniques to avoid skin contact.

o Lab Coat/Protective Clothing: A lab coat is mandatory. For larger quantities or tasks with a
higher risk of exposure, chemical-resistant clothing or an apron may be necessary to
prevent skin exposure.[2][4]
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» Respiratory Protection: While engineering controls should be the primary method of
respiratory protection, a NIOSH-approved respirator (such as a dust mask type N95 for
solids) may be required if dusts are generated and ventilation is inadequate.

The following workflow diagram illustrates the mandatory sequence for donning and doffing
PPE to prevent cross-contamination.

PPE Doffing Sequence
2. Goggles/ .
: )
PPE Donning Sequence

2. Respirator 3. Goggles/
d- Ll Cret (if required) Face Shield 4 Cloves
J

Click to download full resolution via product page

Caption: PPE Donning and Doffing Workflow.

Safe Handling, Storage, and Emergency Protocols
Protocol for Safe Handling

Adherence to a strict handling protocol is non-negotiable.

o Preparation: Before handling, review the Safety Data Sheet (SDS) and ensure all necessary
PPE and emergency equipment are available.

o Work Area: Conduct all work in a designated area, preferably within a fume hood, to
minimize contamination.[2]

o Dispensing: Avoid generating dust when handling the solid.[7] Use non-sparking tools.

e Hygiene: Wash hands thoroughly with soap and water after handling and before leaving the
lab, even if gloves were worn.[2][6] Do not eat, drink, or smoke in the work area.[9]
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» Contamination: If clothing becomes contaminated, remove it immediately and wash it before
reuse.[4]

Storage Requirements

Proper storage is critical to maintaining the chemical's integrity and preventing hazardous
situations.

Container: Store in the original, tightly closed container.[2][6]

Location: Keep in a cool, dry, and well-ventilated area.[2][7]

Incompatibilities: Store away from incompatible materials such as strong oxidizing agents
and strong bases.[6][8]

Conditions to Avoid: Keep away from heat, direct sunlight, and sources of ignition.[2]

Emergency Response Protocols

Rapid and correct response during an emergency can significantly reduce the severity of an
incident.

3.3.1 First-Aid Measures

 Inhalation: Immediately remove the individual to fresh air and keep them at rest in a position
comfortable for breathing.[2][4] If the person feels unwell or breathing is difficult, seek
medical attention.[2][7]

o Skin Contact: Take off all contaminated clothing immediately. Wash the affected skin with
plenty of soap and water for at least 15 minutes.[2][4] If skin irritation occurs, get medical
advice.[2]

o Eye Contact: Rinse cautiously and thoroughly with plenty of water for at least 15 minutes,
also under the eyelids.[6] Remove contact lenses if present and easy to do.[2] If eye irritation
persists, consult an ophthalmologist.[2][4]

 Ingestion: Wash out the mouth with water. Do not induce vomiting.[7] Never give anything by
mouth to an unconscious person.[7] Call a poison center or doctor immediately.[7]
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3.3.2 Accidental Release (Spill) Response

The following diagram outlines the logical workflow for responding to a spill.

Evacuate immediate area
Alert others

Assess spill size
and risk

Small Spill
(Manageable by lab personnel)

Large Spill
(Requires emergency response team)

Don appropriate PPE

,

Contain spill with
inert absorbent
(sand, vermiculite)

;

Sweep up and place
in sealed container
for disposal

;

Decontaminate area
and equipment

Report incident
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Caption: Chemical Spill Response Workflow.
3.3.3 Fire-Fighting Measures

o Extinguishing Media: Use dry chemical powder, carbon dioxide, or water spray.[2] Do not use
a full water jet.[2]

o Specific Hazards: Combustion can produce toxic and irritating fumes, including carbon
monoxide (CO), carbon dioxide (CO2), and hydrogen chloride gas.[2][6][10]

o Protective Actions: Firefighters should wear full protective clothing and a self-contained
breathing apparatus (SCBA).[2][6]

Physicochemical and Toxicological Data

A summary of key data provides at-a-glance information for risk assessment.

hvsical and Chemical :

Property Value

CAS Number 29866-54-4[3]
Molecular Formula CsH7CIO2[3][5]
Molecular Weight 170.59 g/mol [3][5]
Appearance Beige solid[1]
Storage Temperature 0-8 °C[1]

icoloaical

Endpoint Species Value Reference

OECD Test Guideline

LD50 Oral Rat 3,300 mg/kg
401[2]

LD50 Dermal Rabbit > 5,010 mg/kg [2]
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The LD50 (Lethal Dose, 50%) data indicate moderate acute toxicity if swallowed and low
toxicity via skin contact. However, the primary hazards remain its irritant properties.[2]

Stability and Reactivity

o Chemical Stability: The compound is stable under recommended storage conditions.[8]
» Conditions to Avoid: High temperatures, heat, and sources of ignition.[2][6]
e Incompatible Materials: Strong oxidizing agents and strong bases.[6][3]

» Hazardous Decomposition Products: Under fire conditions, it can decompose to form carbon
oxides and hydrogen chloride gas.[6][10]

Conclusion

2-Chloro-6-methoxybenzaldehyde is an indispensable tool in the arsenal of the modern
synthetic chemist. Its potential for building complex, biologically active molecules is clear.
However, realizing this potential requires an unwavering commitment to safety. By
understanding its hazard profile, implementing robust engineering controls, adhering to strict
PPE and handling protocols, and being prepared for emergencies, researchers can mitigate
the risks effectively. This guide serves as a technical framework to ensure that scientific
discovery and personal safety proceed hand-in-hand.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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